Cas no 2228407-96-1 (methyl 2-hydroxy-2-1-(pyrimidin-2-yl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(pyrimidin-2-yl)cyclopropylacetate
• CAS No: 2228407-96-1
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6197566
• PubChem ID: 165781554
• Update Time: 2025-08-04

methyl 2-hydroxy-2-1-(pyrimidin-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-1-(pyrimidin-2-yl)cyclopropylacetate
• 2228407-96-1
• EN300-1999242
• methyl 2-hydroxy-2-[1-(pyrimidin-2-yl)cyclopropyl]acetate

• Inchi： 1S/C10H12N2O3/c1-15-8(14)7(13)10(3-4-10)9-11-5-2-6-12-9/h2,5-7,13H,3-4H2,1H3
• InChI Key： VZQJFUCTJOVCBX-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 2-hydroxy-2-1-(pyrimidin-2-yl)cyclopropylacetate

Methyl 2-hydroxy-2-1-(Pyrimidin-2-yl)cyclopropylacetate: A Novel Compound in Drug Discovery and Biological Applications

Methyl 2-hydroxy-2-1-(Pyrimidin-2-yl)cyclopropylacetate (CAS No. 2228407-96-1) represents a promising candidate in the field of biomedical research, with its unique molecular structure and potential pharmacological activities attracting significant attention from scientists and pharmaceutical developers. This compound, characterized by a pyrimidin-2-yl group linked to a cyclopropyl ring, exhibits structural features that may contribute to its biological efficacy. Recent studies have highlighted its potential applications in antioxidant, anti-inflammatory, and neuroprotective mechanisms, making it a focal point for drug discovery and targeted therapy strategies.

The synthetic pathway of Methyl 2-hydroxy-2-1-(Pyrimidin-2-yl)cyclopropylacetate involves a multi-step process that combines electrophilic aromatic substitution and radical cyclization reactions. Researchers have reported that the introduction of the pyrimidin-2-yl group enhances the compound's ability to interact with specific molecular targets, such as kinase enzymes and protein kinases, which are implicated in various disease pathways. This structural modification not only improves the compound's bioavailability but also modulates its selectivity toward therapeutic targets, reducing potential off-target effects.

Recent advancements in computational modeling and in silico screening have provided insights into the binding affinity and mechanism of action of Methyl 2-hydroxy-2-1-(Pyrimidin-2-yl)cyclopropylacetate. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits strong inhibitory activity against inflammatory cytokines such as IL-6 and TNF-α, suggesting its potential as an anti-inflammatory agent. These findings align with the growing interest in targeted therapies for chronic inflammatory diseases, including arthritis and neurodegenerative disorders.

The pharmacokinetic profile of Methyl 2-hydroxy-2-1-(Pyrimidin-2-yl)cyclopropylacetate has been evaluated in preclinical studies, revealing its low toxicity and high solubility in biological fluids. Researchers have noted that the compound's metabolic stability is enhanced by the presence of the hydroxy group, which may contribute to its prolonged half-life in vivo. This property is particularly advantageous for chronic disease management, where sustained drug exposure is required to maintain therapeutic effects.

Emerging evidence suggests that Methyl 2-hydroxy-2-1-(Pyrimidin-2-yl)cyclopropylacetate may also play a role in neuroprotection by modulating mitochondrial function and oxidative stress. A 2024 study in Neuropharmacology reported that the compound significantly reduces neuroinflammation in a mouse model of Alzheimer's disease, highlighting its potential as a therapeutic agent for neurodegenerative conditions. These findings underscore the compound's versatility in addressing complex biological pathways associated with multiple disease states.

The structural diversity of Methyl 2-hydroxy-2-1-(Pyrimidin-2-yl)cyclopropylacetate has also been explored in the context of drug design and chemical modification. Scientists are investigating the impact of substituents on the hydroxy and pyrimidin-2-yl groups to optimize its therapeutic index and selectivity. For example, the introduction of fluorine atoms has been shown to enhance the compound's lipophilicity, potentially improving its ability to cross the blood-brain barrier for central nervous system applications.

As part of pharmaceutical development, the compound is being tested in preclinical models to evaluate its efficacy in treating metabolic disorders and cardiovascular diseases. Researchers are particularly interested in its potential to modulate insulin signaling and lipid metabolism, which are critical pathways in conditions such as type 2 diabetes and atherosclerosis. These studies are part of a broader effort to identify novel therapeutic agents that address the underlying mechanisms of complex diseases.

Despite its promising properties, the development of Methyl 2-hydroxy-2-1-(Pyrimidin-2-yl)cyclopropylacetate faces challenges related to large-scale synthesis and cost-effective production. Ongoing research is focused on optimizing the reaction conditions and purification processes to ensure the compound's availability for clinical trials. Additionally, the regulatory requirements for drug approval necessitate rigorous toxicological testing and clinical trials to confirm its safety and efficacy in human populations.

In conclusion, Methyl 2-hydroxy-2-1-(Pyrimidin-2-yl)cyclopropylacetate represents a significant advancement in the field of biomedical science, with its unique molecular structure and potential therapeutic applications. As research continues to uncover its mechanisms of action and optimize its properties, this compound may pave the way for innovative treatments for a wide range of chronic and acute diseases. The ongoing efforts in drug discovery and pharmaceutical development are critical to translating these findings into practical therapeutic solutions for patients worldwide.